3-iodo-N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 3-iodo-N-[[2-(trifluoromethyl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C15H10F3IN2OS/c16-15(17,18)11-6-1-2-7-12(11)20-14(23)21-13(22)9-4-3-5-10(19)8-9/h1-8H,(H2,20,21,22,23)
• InChI Key: APMHOJMJHFFRRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=S)NC(=O)C2=CC(=CC=C2)I
• Molecular Formula: C15H10F3IN2OS
• Molecular Weight: 450.22 g/mol

Description

3-iodo-N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide, also known as TFB-TIBA, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a potent inhibitor of a protein called auxin transport protein, which plays a crucial role in the growth and development of plants. The inhibition of this protein by TFB-TIBA has been shown to have a variety of effects on plant physiology, making it a valuable tool for researchers in the field.

Mechanism of Action

3-iodo-N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide works by binding to the auxin transport protein and inhibiting its function. This protein is responsible for moving the plant hormone auxin from one part of the plant to another, which is crucial for proper growth and development. By inhibiting this protein, this compound disrupts the normal flow of auxin and can have a variety of effects on plant physiology.
Biochemical and Physiological Effects:
The effects of this compound on plant physiology depend on the specific experiment and conditions used. However, some common effects include changes in root growth, altered leaf development, and disrupted flower formation. This compound has also been shown to affect the expression of certain genes involved in plant growth and development.

Advantages and Limitations for Lab Experiments

One advantage of 3-iodo-N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide is its specificity for the auxin transport protein, which allows researchers to target this protein specifically without affecting other aspects of plant physiology. However, this compound can be difficult to work with due to its low solubility in water and the need for specialized equipment and techniques for its synthesis and use.

Future Directions

There are many potential future directions for research involving 3-iodo-N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide. One area of interest is the development of more efficient and cost-effective synthesis methods for this compound. Additionally, further studies are needed to fully understand the effects of this compound on plant physiology and to explore its potential applications in agriculture and horticulture. Finally, there is potential for this compound to be used as a tool for studying auxin transport in other organisms, such as fungi and bacteria.

Scientific Research Applications

3-iodo-N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide has a wide range of potential applications in scientific research, particularly in the field of plant biology. Its ability to inhibit auxin transport protein makes it a valuable tool for studying the role of this protein in plant growth and development. This compound has been used in studies investigating the effects of auxin transport on root growth, leaf development, and flower formation, among other things.